Cas no 1443355-34-7 (3-Fluoro-4-(4'-fluorobenzyloxy)benzaldehyde)

• Product Name: 3-Fluoro-4-(4'-fluorobenzyloxy)benzaldehyde
• CAS No: 1443355-34-7
• MF: C₁₄H₁₀F₂O₂
• MW: 248.224811077118
• MDL: MFCD19443545
• CID: 5180275
• Update Time: 2026-03-05

3-Fluoro-4-(4'-fluorobenzyloxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-4-[(4-fluorophenyl)methoxy]benzaldehyde
• 3-Fluoro-4-(4'-fluorobenzyloxy)benzaldehyde

• MDL： MFCD19443545
• Inchi： 1S/C14H10F2O2/c15-12-4-1-10(2-5-12)9-18-14-6-3-11(8-17)7-13(14)16/h1-8H,9H2
• InChI Key： JYCDOWGDIAHSTL-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=C(OCC2=CC=C(F)C=C2)C(F)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: -31℃
• Boiling Point: 376.0±32.0 °C at 760 mmHg
• Flash Point: 175.0±20.0 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

3-Fluoro-4-(4'-fluorobenzyloxy)benzaldehyde Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-Fluoro-4-(4'-fluorobenzyloxy)benzaldehyde

3-Fluoro-4-(4'-fluorobenzyloxy)benzaldehyde (CAS No. 1443355-34-7): An Overview of Its Synthesis, Applications, and Recent Research

3-Fluoro-4-(4'-fluorobenzyloxy)benzaldehyde (CAS No. 1443355-34-7) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique fluorinated benzaldehyde structure, which imparts it with a range of interesting properties and potential applications. In this article, we will delve into the synthesis, applications, and recent research developments surrounding 3-Fluoro-4-(4'-fluorobenzyloxy)benzaldehyde.

Synthesis of 3-Fluoro-4-(4'-fluorobenzyloxy)benzaldehyde

The synthesis of 3-Fluoro-4-(4'-fluorobenzyloxy)benzaldehyde typically involves a multi-step process that begins with the preparation of the corresponding alcohol or ether. One common approach is to start with 3-fluoro-4-hydroxybenzaldehyde and react it with 4-fluorobenzyl bromide in the presence of a base such as potassium carbonate. This reaction proceeds via a nucleophilic substitution mechanism, leading to the formation of the desired product. The reaction conditions, including temperature, solvent, and catalyst, can be optimized to achieve high yields and purity.

Recent advancements in green chemistry have also led to the development of more environmentally friendly methods for synthesizing 3-Fluoro-4-(4'-fluorobenzyloxy)benzaldehyde. For instance, microwave-assisted synthesis has been shown to significantly reduce reaction times and improve yields while minimizing waste production. Additionally, the use of solid-phase catalysts and solvent-free conditions has been explored to further enhance the sustainability of the synthesis process.

Applications of 3-Fluoro-4-(4'-fluorobenzyloxy)benzaldehyde

3-Fluoro-4-(4'-fluorobenzyloxy)benzaldehyde finds applications in various fields due to its unique chemical structure and properties. One of its primary uses is as an intermediate in the synthesis of more complex organic molecules. The presence of both fluorine atoms and a benzaldehyde functional group makes it an attractive starting material for the preparation of pharmaceuticals, agrochemicals, and fine chemicals.

In medicinal chemistry, 3-Fluoro-4-(4'-fluorobenzyloxy)benzaldehyde has been investigated as a potential lead compound for drug discovery. Its ability to modulate specific biological targets has been explored in several studies. For example, recent research has shown that derivatives of this compound exhibit potent anti-inflammatory and anticancer activities. These findings have opened up new avenues for developing novel therapeutic agents.

Beyond medicinal applications, 3-Fluoro-4-(4'-fluorobenzyloxy)benzaldehyde is also used in materials science. Its unique electronic properties make it suitable for use in organic electronics and optoelectronic devices. Specifically, it can be incorporated into polymers or small molecules to enhance their performance in applications such as organic light-emitting diodes (OLEDs) and solar cells.

Recent Research Developments

The scientific community continues to explore new aspects of 3-Fluoro-4-(4'-fluorobenzyloxy)benzaldehyde. Recent studies have focused on optimizing its synthesis methods to improve efficiency and reduce environmental impact. For instance, researchers at the University of California have developed a novel catalytic system that significantly enhances the yield and selectivity of the key reaction steps involved in its synthesis.

In addition to synthetic advancements, there has been growing interest in understanding the biological activities of 3-Fluoro-4-(4'-fluorobenzyloxy)benzaldehyde. A study published in the Journal of Medicinal Chemistry reported that certain derivatives of this compound exhibit selective inhibition against specific enzymes involved in cancer progression. This finding has important implications for the development of targeted cancer therapies.

Furthermore, computational studies have provided insights into the molecular mechanisms underlying the biological activities of 3-Fluoro-4-(4'-fluorobenzyloxy)benzaldehyde. Molecular dynamics simulations have revealed how this compound interacts with target proteins at an atomic level, which can guide future drug design efforts.

Conclusion

3-Fluoro-4-(4'-fluorobenzyloxy)benzaldehyde (CAS No. 1443355-34-7) is a multifaceted compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique chemical structure makes it an attractive starting material for various synthetic processes and biological studies. Recent research has not only improved our understanding of its properties but also opened up new possibilities for its practical use. As research in this area continues to advance, we can expect to see even more innovative applications and developments involving this versatile compound.